Ethyl 2-methyl-6-oxo-4-(3-phenoxyphenyl)-1,4,5,6-tetrahydropyridine-3-carboxylate

• IUPAC Name: ethyl 6-methyl-2-oxo-4-(3-phenoxyphenyl)-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C21H21NO4/c1-3-25-21(24)20-14(2)22-19(23)13-18(20)15-8-7-11-17(12-15)26-16-9-5-4-6-10-16/h4-12,18H,3,13H2,1-2H3,(H,22,23)
• InChI Key: RUEQGPRFNFSALH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)CC1C2=CC(=CC=C2)OC3=CC=CC=C3)C
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

Ethyl 2-methyl-6-oxo-4-(3-phenoxyphenyl)-1,4,5,6-tetrahydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.402. The purity is usually 95%.
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Scientific Research Applications

Catalytic Synthesis and Annulation

An expedient phosphine-catalyzed [4 + 2] annulation method has been developed, utilizing ethyl 2-methyl-2,3-butadienoate and N-tosylimines to synthesize highly functionalized tetrahydropyridines. This process yields ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent regioselectivity and diastereoselectivities, expanding the reaction scope significantly (Zhu et al., 2003).

Crystal Structure Analysis

The crystal structure of similar compounds has been determined by XRD, which aids in understanding their conformations and potential applications in material science and pharmaceuticals (Kurbanova et al., 2009).

Reactions with Thiophenolates

Studies on the reactions of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate with thiophenolates have provided insights into nucleophilic substitution and ring expansion pathways, influenced by the basicity-nucleophilicity of the reaction media. This research contributes to synthetic chemistry, especially in designing and synthesizing novel heterocyclic compounds (Shutalev et al., 2010).

Synthesis of Fluorescent Compounds

Ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,3-dihydroprimidine-5-carboxylate, a compound with structural similarities, has been synthesized and alkylated with fluorescent coumarin scaffolds, leading to the development of new fluorescent compounds for potential applications in bioimaging and sensors (Al-Masoudi et al., 2015).

Antimicrobial Activity

The synthesis of novel ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano [2,3-b]pyridine-3-carboxylate derivatives has been explored, aiming at discovering compounds with potential antihypertensive activity. This opens avenues for the development of new pharmaceuticals targeting cardiovascular diseases (Kumar & Mashelker, 2006).

Corrosion Inhibition

Ethyl 1,2,6-triphenyl-4-(phenylamino)-1,2,5,6-tetrahydropyridine-3-carboxylate and its derivatives have shown excellent inhibition efficiency for mild steel in acidic conditions, indicating their potential as corrosion inhibitors in industrial applications (Haque et al., 2018).